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Compound of Interest

Compound Name: Cefodizime (sodium)

Cat. No.: B15708358

Get Quote

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview of the administration of
Cefodizime (sodium), a third-generation cephalosporin antibiotic, in murine models of
bacterial pneumonia. The protocols are based on established experimental findings and are
intended to guide researchers in designing and conducting in vivo studies to evaluate the
efficacy and immunomodulatory properties of this compound.

Cefodizime has demonstrated significant therapeutic activity in preclinical models of pneumonia
caused by key pathogens such as Streptococcus pneumoniae and Klebsiella pneumoniae.[1]
[2] Beyond its direct bactericidal effects, Cefodizime exhibits notable immunomodulatory
properties that may contribute to its clinical efficacy in treating lower respiratory tract infections
by mitigating excessive inflammatory responses.[2][3]

Mechanism of Action
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Cefodizime is a bactericidal antibiotic that functions by inhibiting the synthesis of the bacterial

cell wall.[4][5] It targets and inactivates penicillin-binding proteins (PBPs), which are essential

enzymes for the cross-linking of peptidoglycan, a critical component of the bacterial cell wall.[4]

This disruption leads to cell lysis and death of the bacteria.[4] Cefodizime is effective against a

broad spectrum of gram-positive and gram-negative bacteria and shows stability against many

beta-lactamase enzymes.[4][5]

Data Presentation

Table 1: Effects of Cefodizime on Inflammatory Markers
in a Murine Model of Streptococcus pneumoniae-

Induced Pulmonary Inflammation

Infected (S. Infected +
Parameter Control . o
pneumoniae) Cefodizime
Bronchoalveolar
Lavage (BAL) Fluid
Protein (ug/ml) 216 + 39 338+ 14 162+ 34
TNF-a Not Detected Detected Abrogated
IL-6 Not Detected Detected Abrogated
Lung Homogenate
Myeloperoxidase
~20 117 23
(MPO) (U/ml)
IL-6 Not Detected Detected Prevented
TNF-a Not Detected Detected Partly Inhibited
IL-1a Not Detected Detected Not Interfered

Data sourced from a study using heat-killed S. pneumoniae to focus on the immunomodulatory

effects of Cefodizime.[3]
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Table 2: Effects of Cefodizime on Inflammatory Markers
in a Murine Model of Klebsiella pnheumoniae-induced

Pulmonary Inflammation

Parameter Uninfected

Infected (K. Infected +
pneumoniae) Cefodizime

Bronchoalveolar
Lavage (BAL) Fluid

Upregulated Early

TNF-a Not Detected Early Increase )
Secretion
Alveolar Macrophages )
Baseline Increased Further Increased

(Number)
Alveolar Macrophages )

, _ Baseline Increased Further Increased
(Phagocytic Efficacy)
Polymorphonuclear ) ) Reduced Late

) Baseline Late Recruitment )
Neutrophils (PMNSs) Recruitment
IL-1a Not Detected Late Increase Reduced Late Levels
IL-6 Not Detected Late Increase Reduced Late Levels

Data sourced from a study using heat-killed K. pneumoniae to investigate the
immunomodulatory effects of Cefodizime.[6][7]

Experimental Protocols

Protocol 1: Streptococcus pneumoniae Induced
Pneumonia Model

This protocol is designed to evaluate the immunomodulatory effects of Cefodizime in a murine
model of pulmonary inflammation induced by heat-killed S. pneumoniae.

Materials:

o Cefodizime (sodium salt)
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Female CD1 Swiss mice (20-22 g)

Heat-killed, FITC-labeled Streptococcus pneumoniae (encapsulated clinical strain)

Phosphate-buffered saline (PBS)

Saline (0.9% NacCl)

Anesthetic agent (e.g., isoflurane)
Procedure:

» Animal Acclimatization: Acclimate mice for at least one week under standard laboratory
conditions with a 14/10-hour light/dark cycle and free access to food and water.[3]

o Cefodizime Administration: Dissolve Cefodizime in saline. Administer Cefodizime
subcutaneously at a dose of 30 mg/kg of body weight every 12 hours.[3] Begin treatment 96
hours prior to the first bacterial challenge and continue until the final inoculation.[3] A control
group should receive saline injections.[3]

o Bacterial Inoculation: Prepare a suspension of heat-killed, FITC-labeled S. pneumoniae in
PBS at a concentration of 2x108 CFU/mI.[3] Lightly anesthetize the mice and inoculate them
intranasally with 50 pl of the bacterial suspension (107 bacteria) every 12 hours for a total of
five doses.[3] To ensure the inoculum reaches the alveoli, hold the mice in a vertical position
for at least 2 minutes post-inoculation.[3] A control group should receive intranasal PBS.[3]

o Sample Collection: Four hours after the last inoculation and Cefodizime administration,
euthanize the mice by cervical dislocation.[3]

e Bronchoalveolar Lavage (BAL): Perform BAL to collect airway inflammatory cells and fluid for
cytokine and protein analysis.

e Lung Homogenate Preparation: Perfuse the lungs and prepare lung homogenates for
myeloperoxidase (MPO) and cytokine analysis.

e Analysis: Analyze BAL fluid for total and differential cell counts, protein concentration, and
levels of TNF-a and IL-6.[3] Analyze lung homogenates for MPO activity and levels of IL-1q,
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IL-6, and TNF-a.[3]

Protocol 2: Klebsiella pneumoniae Induced Pneumonia
Model

This protocol is designed to assess the therapeutic efficacy of Cefodizime in a murine model of

acute pneumonia induced by live K. pneumoniae.

Materials:

Cefodizime (sodium salt)

Mice (specific strain to be determined by research goals, e.g., BALB/c or C57BL/6)
Klebsiella pneumoniae (e.g., DT-S strain)

Saline (0.9% NacCl)

Anesthetic agent (e.g., isoflurane)

Procedure:

Animal Acclimatization: Acclimate mice as described in Protocol 1.

Bacterial Culture: Culture K. pneumoniae to mid-log phase and prepare an inoculum of the
desired concentration in saline.

Infection: Anesthetize mice and infect them via intranasal or intratracheal instillation of the
bacterial suspension. The inoculum volume and concentration should be optimized to induce
a consistent pneumonia model.

Cefodizime Treatment: Initiate Cefodizime treatment at a specified time point post-infection
(e.g., 2 or 4 hours). Administer Cefodizime subcutaneously or intravenously at a
predetermined dose and frequency. A study comparing Cefodizime to other cephalosporins
in a K. pneumoniae pneumonia model highlighted its superior therapeutic activity.[1]

Monitoring: Monitor the mice for clinical signs of iliness and survival over a defined period
(e.g., 7-14 days).

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://journals.asm.org/doi/10.1128/aac.42.10.2527
https://pubmed.ncbi.nlm.nih.gov/6098572/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15708358?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

+ Bacterial Load Determination: At selected time points, euthanize subsets of mice and harvest
lungs and spleens to determine bacterial burden (CFU counts).

« Histopathology: Collect lung tissue for histopathological analysis to assess the extent of
inflammation and tissue damage.

+ Pharmacokinetic Analysis: In separate groups of infected mice, blood and lung homogenates
can be collected at various time points after Cefodizime administration to determine drug
concentrations.[1]

Visualizations
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Experimental workflow for S. pneumoniae model.
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Cefodizime's immunomodulatory effects.
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Comparative efficacy of Cefodizime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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